Cas no 107-35-7 (Taurine)

• Product Name: Taurine
• CAS No: 107-35-7
• MF: C₂H₇NO₃S
• MW: 125.146879434586
• MDL: MFCD00008197
• CID: 35436
• PubChem ID: 1123
• Update Time: 2025-07-23

Taurine Chemical and Physical Properties

Names and Identifiers

• 2-Aminoethanesulfonic acid
• 2-AMINOETHANE-1-SULFONIC ACID
• 2-AMINOETHANESULPHONIC ACID
• 2-AMINOETHYLSULFONIC ACID
• 2-AMINOETHYLSULPHONIC ACID
• 2-AMINOMETHANESULPHONIC ACID
• AMINOETHYLSULFONIC ACID
• AMINOETHYLSULPHONIC ACID
• FEMA 3813
• TURIN
• 2-amino-ethanesulfonicaci
• 2-sulfoethylamine
• Aminoethanesulfonic acid
• beta-Aminoethylsulfonic acid
• Ethanesulfonic acid, 2-amino-
• nci-c60606
• O-Due
• tauphon
• Ethylaminosulfonic acid
• Risedronic acid
• Taurine
• TAURINE(P)
• TAURINE(RG)
• Taurine(Technical)
• TATU
• Taufon
• Taukard
• NSC 32428
• L-Taurine
• Taurinum [Latin]
• Taurina [Spanish]
• Taurine [INN]
• FEMA No. 3813
• NSC32428
• 1EQV5MLY3D
• .beta.-Aminoethylsulfonic acid
• 1-Aminoethane-2-sulfonic acid
• 2-aminoethane sulfonic acid
• 1-Aminoethane-2-sulfonic a
• 2-aminoethyl sulfonate
• 107-35-7
• MLS001332384
• SMR000326743
• MLS001332383
• 7347-25-3
• MLSMR
• MLS000859681

• MDL： MFCD00008197
• Inchi： 1S/C2H7NO3S/c3-1-2-7(4,5)6/h1-3H2,(H,4,5,6)
• InChI Key： XOAAWQZATWQOTB-UHFFFAOYSA-N
• SMILES： NCCS(=O)(=O)O
• BRN： 1751215

Computed Properties

• Exact Mass: 125.01500
• Monoisotopic Mass: 125.014664
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Formal charge: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Functional 3D Acceptor Count: 3
• Functional 3D Anion Count: 1
• isomeric RMSD: 0.4
• CID conformational isomer Count: 3
• Topological Polar Surface Area: 88.8
• Isotope Atom Count: 0
• XLogP3: -4.1
• Functional 3D Donor Count: 1
• Functional 3D Cation Count: 1
• Rotatable Bond Count: 2
• Surface Charge: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 88.8
• Molecular Weight: 125.15

Experimental Properties

• Color/Form: White crystalline or crystalline powder
• Density: 1.00 g/mL at 20 °C
• Melting Point: >300 °C (lit.)
• Boiling Point: It decomposes before reaching boiling point (325ºC)
• Flash Point: 300
• Refractive Index: 1.5130 (estimate)
• PH: 4.5-6.0 (25℃, 0.5M in H2O)
• Solubility: H2O: 0.5 M at 20 °C, clear, colorless
• Water Partition Coefficient: 5-10 g/100 mL at 23.5 ºC
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 88.77000
• LogP: 0.61400
• Odor: Odorless
• Solubility: Soluble in water, insoluble in ethanol, ether and acetone.
• Sensitiveness: Sensitive to humidity
• Merck: 9074
• FEMA: 3813
• pka: 1.5(at 25℃)
• Vapor Pressure: 1.7X10-7 mm Hg at 25 °C (est)

Taurine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S24/25
• RTECS：WX0175000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients

Additional information on Taurine

Taurine (107-35-7): Chemical Properties and Biological Significance in Biomedicine

Taurine (107-35-7), a sulfur-containing amino acid derivative, has garnered significant attention in the fields of biochemistry and pharmaceutical research due to its unique chemical structure and multifaceted biological roles. Unlike standard amino acids, taurine does not participate in protein synthesis but plays a critical role in cellular osmoregulation, antioxidant defense, and neuromodulation. Its CAS number, 107-35-7, is frequently referenced in academic and industrial databases, highlighting its importance in drug formulation and nutraceutical development. Recent studies emphasize its potential in managing metabolic disorders, such as diabetes and cardiovascular diseases, by modulating mitochondrial function and calcium signaling. Researchers are also exploring its synergistic effects with other bioactive compounds, making it a hot topic in precision medicine.

Taurine (107-35-7) in Pharmacological Research and Drug Development

The pharmacological applications of taurine (107-35-7) extend across neuroprotection, anti-inflammatory therapy, and metabolic regulation. In neurodegenerative disease research, taurine's ability to cross the blood-brain barrier and its role in GABA receptor modulation have positioned it as a candidate for treating conditions like Alzheimer's and Parkinson's. Additionally, its anti-apoptotic properties are being investigated for cancer adjuvant therapy. The compound's safety profile and low toxicity (as confirmed by regulatory bodies like the FDA and EFSA) further bolster its use in functional foods and dietary supplements. Industry trends show a rising demand for taurine-enriched products, driven by consumer interest in cognitive health and energy metabolism optimization.

Taurine (107-35-7): Clinical Trials and Therapeutic Potential

Ongoing clinical trials are evaluating taurine (107-35-7) for its efficacy in treating hypertension, retinal degeneration, and muscle fatigue. A 2023 meta-analysis published in the Journal of Biomedical Science highlighted its role in reducing oxidative stress markers in diabetic patients. Notably, taurine's cardioprotective effects—such as stabilizing heart rhythm and improving lipid metabolism—are under scrutiny for personalized medicine approaches. The compound's compatibility with nanocarrier systems also opens avenues for targeted drug delivery, particularly in age-related diseases. These advancements align with global healthcare shifts toward preventive therapies and natural bioactive agents.

Taurine (107-35-7): Market Trends and Future Directions

The global market for taurine (107-35-7) is projected to grow at a CAGR of 6.8% (2023–2030), fueled by its integration into sports nutrition, infant formula, and geriatric care products. Key players are investing in green synthesis methods to meet sustainability goals while addressing the compound's scalability. Consumer awareness of taurine's benefits in gut microbiota modulation and immune support further drives adoption. Future research may focus on its epigenetic effects and applications in gene therapy, solidifying its position as a cornerstone of biomedical innovation.